Cas no 1356475-37-0 (methyl 4-cyclopropyl-3-methyl-2,4-dioxobutanoate)

• Product Name: methyl 4-cyclopropyl-3-methyl-2,4-dioxobutanoate
• CAS No: 1356475-37-0
• MF: C₉H₁₂O₄
• MW: 184.189183235168
• CID: 6394322
• PubChem ID: 64920084
• Update Time: 2024-01-14

methyl 4-cyclopropyl-3-methyl-2,4-dioxobutanoate Chemical and Physical Properties

Names and Identifiers

• methyl 4-cyclopropyl-3-methyl-2,4-dioxobutanoate
• Cyclopropanebutanoic acid, β-methyl-α,γ-dioxo-, methyl ester
• AKOS014250103
• EN300-1124990
• 1356475-37-0
• CS-0346693
• SCHEMBL14948974

• Inchi： 1S/C9H12O4/c1-5(7(10)6-3-4-6)8(11)9(12)13-2/h5-6H,3-4H2,1-2H3
• InChI Key： HMASAYLMLCHQGG-UHFFFAOYSA-N
• SMILES： C1(C(=O)C(C)C(=O)C(OC)=O)CC1

Computed Properties

• Exact Mass: 184.07355886g/mol
• Monoisotopic Mass: 184.07355886g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 5
• Complexity: 252
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.9
• Topological Polar Surface Area: 60.4Ų

Experimental Properties

• Density: 1?+-.0.06 g/cm3(Predicted)
• Boiling Point: 258.4±13.0 °C(Predicted)
• pka: 8.00±0.20(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Keto acids and derivatives Gamma-keto acids and derivatives